Cas no 773092-81-2 (1-Naphthalenecarboxylic acid, 6-(bromomethyl)-, methyl ester)

• Product Name: 1-Naphthalenecarboxylic acid, 6-(bromomethyl)-, methyl ester
• CAS No: 773092-81-2
• MF: C₁₃H₁₁BrO₂
• MW: 279.129243135452
• MDL: MFCD18414913
• CID: 536333
• Update Time: 2025-06-11

1-Naphthalenecarboxylic acid, 6-(bromomethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 6-(bromomethyl)-, methyl ester
• 6-(bromomethyl)naphthalene-1-carboxylic acid methyl ester
• methyl 6-(bromomethyl)naphthalene-1-carboxylate

• MDL： MFCD18414913
• Inchi： 1S/C13H11BrO2/c1-16-13(15)12-4-2-3-10-7-9(8-14)5-6-11(10)12/h2-7H,8H2,1H3
• InChI Key： VFMCBEGTIHRAED-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2=C(C(=O)OC)C=CC=C2C=1

Additional information on 1-Naphthalenecarboxylic acid, 6-(bromomethyl)-, methyl ester

Research Briefing on 1-Naphthalenecarboxylic acid, 6-(bromomethyl)-, methyl ester (CAS: 773092-81-2)

1-Naphthalenecarboxylic acid, 6-(bromomethyl)-, methyl ester (CAS: 773092-81-2) is a synthetic intermediate of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its utility in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This briefing provides an overview of the latest research findings, focusing on its chemical properties, synthetic applications, and potential biological activities.

The compound's structure, featuring a naphthalene core with a bromomethyl substituent and a methyl ester group, makes it a versatile building block for organic synthesis. Recent publications have demonstrated its use in the construction of complex molecular architectures, including inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound as a key intermediate in the synthesis of potent kinase inhibitors, showcasing its relevance in drug discovery.

In addition to its synthetic applications, researchers have explored the biological activities of derivatives derived from 1-Naphthalenecarboxylic acid, 6-(bromomethyl)-, methyl ester. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives exhibited promising anti-inflammatory and anticancer properties in vitro. These findings underscore the compound's potential as a scaffold for developing new therapeutic agents.

From a mechanistic perspective, the bromomethyl group in 1-Naphthalenecarboxylic acid, 6-(bromomethyl)-, methyl ester allows for further functionalization through nucleophilic substitution reactions. This reactivity has been exploited in recent research to introduce various pharmacophores, enhancing the compound's utility in medicinal chemistry. For example, a 2023 patent application described its use in the synthesis of targeted drug delivery systems, highlighting its role in advancing precision medicine.

Despite its promising applications, challenges remain in optimizing the synthesis and scalability of 1-Naphthalenecarboxylic acid, 6-(bromomethyl)-, methyl ester. Recent advancements in green chemistry have addressed some of these issues, with studies reporting improved yields and reduced environmental impact. A 2023 paper in Green Chemistry detailed a novel catalytic method for its production, emphasizing sustainability without compromising efficiency.

In conclusion, 1-Naphthalenecarboxylic acid, 6-(bromomethyl)-, methyl ester (CAS: 773092-81-2) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and the biological activities of its derivatives make it a focal point for ongoing investigations. Future research is expected to further explore its potential in drug development and other biomedical applications.